1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione

• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 3-anilino-1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H16N2O3/c1-22-14-9-7-13(8-10-14)19-16(20)11-15(17(19)21)18-12-5-3-2-4-6-12/h2-10,15,18H,11H2,1H3
• InChI Key: ZAIVRTOPQCCJKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3=CC=CC=C3

Description

1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione is an organic compound that has garnered significant interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a methoxyphenyl group and a phenylamino group. Its distinct chemical properties make it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of 1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione typically involves several steps, including the formation of the pyrrolidine ring and the subsequent introduction of the methoxyphenyl and phenylamino groups. Common synthetic routes include:

Cyclization Reactions: The pyrrolidine ring can be formed through cyclization reactions involving appropriate precursors.

Substitution Reactions: Introduction of the methoxyphenyl and phenylamino groups can be achieved through substitution reactions using suitable reagents and catalysts.

Industrial Production: Industrial production methods may involve optimized reaction conditions, such as controlled temperature, pressure, and the use of specific catalysts to enhance yield and purity.

Chemical Reactions Analysis

1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions: Reagents such as oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and catalysts (e.g., palladium on carbon) are commonly used in these reactions.

Scientific Research Applications

1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1-(4-Methoxyphenyl)-3-(phenylamino)pyrrolidine-2,5-dione can be compared with other similar compounds, such as:

This compound Derivatives: These compounds have similar structures but differ in the substitution patterns on the pyrrolidine ring.

Analogous Pyrrolidine Compounds: Compounds with similar pyrrolidine ring structures but different substituents can be compared to highlight the unique properties of this compound.